gamma,4-Dimethylcyclohexene-1-propan-1-amine
Cat. No. B8351299
M. Wt: 167.29 g/mol
InChI Key: SXJIEXCRGRWIOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04851531
Procedure details
830 g of 3-[1-methylcyclohexen-4-yl]-butyraldehyde were dissolved in 800 ml of liquid ammonia in a stirrer autoclave and hydrogenated over 50 g of Raney nickel iron at 90° C. and a hydrogen pressure of 100 bar. After evaporation of the solvent, the mixture was filtered from the catalyst and distilled under vacuum. 720 g (86%) of 3-(1-methylcyclohexen-4-yl)-butylamine, b.p.10 120° C. were obtained.
[Compound]
Name
liquid
Quantity
800 mL
Type
solvent
Reaction Step One
[Compound]
Name
Raney nickel iron
Quantity
50 g
Type
reactant
Reaction Step Two
Yield
86%
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[CH2:7][CH2:6][CH:5]([CH:8]([CH3:12])[CH2:9][CH:10]=O)[CH2:4][CH:3]=1.[H][H].[NH3:15]>>[CH3:1][C:2]1[CH2:7][CH2:6][CH:5]([CH:8]([CH3:12])[CH2:9][CH2:10][NH2:15])[CH2:4][CH:3]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
830 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=CCC(CC1)C(CC=O)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N
|
[Compound]
|
Name
|
liquid
|
|
Quantity
|
800 mL
|
|
Type
|
solvent
|
|
Smiles
|
|
Step Two
[Compound]
|
Name
|
Raney nickel iron
|
|
Quantity
|
50 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
at 90° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After evaporation of the solvent
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the mixture was filtered from the catalyst
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilled under vacuum
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=CCC(CC1)C(CCN)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 720 g | |
| YIELD: PERCENTYIELD | 86% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
